Cas no 1203167-56-9 (N-(4-Aminophenyl)cyclopropanesulfonamide)

• Product Name: N-(4-Aminophenyl)cyclopropanesulfonamide
• CAS No: 1203167-56-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD16653432
• CID: 5049369
• PubChem ID: 45496792
• Update Time: 2025-05-20

N-(4-Aminophenyl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-aminophenyl)cyclopropanesulfonamide
• N-(4-Aminophenyl)cyclopropanesulfonamide

• MDL： MFCD16653432
• Inchi： 1S/C9H12N2O2S/c10-7-1-3-8(4-2-7)11-14(12,13)9-5-6-9/h1-4,9,11H,5-6,10H2
• InChI Key： CZMQONHLYNJQKU-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 0.8
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Aminophenyl)cyclopropanesulfonamide

Professional Introduction to N-(4-Aminophenyl)cyclopropanesulfonamide (CAS No: 1203167-56-9)

N-(4-Aminophenyl)cyclopropanesulfonamide, a compound with the chemical identifier CAS No: 1203167-56-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motif involving a cyclopropane ring and a sulfonamide functional group, has garnered attention for its potential applications in drug discovery and development. The cyclopropane moiety, known for its strained three-membered ring structure, often serves as a key pharmacophore in medicinal chemistry due to its ability to modulate biological interactions. In contrast, the sulfonamide group is widely recognized for its role as a bioisostere of carboxylic acids, enhancing solubility and metabolic stability in drug molecules.

The synthesis and characterization of N-(4-Aminophenyl)cyclopropanesulfonamide have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the 4-aminophenyl group introduces an aromatic ring system that can engage in various non-covalent interactions with biological targets. This feature makes the compound a promising candidate for designing molecules with enhanced binding affinity and selectivity. Recent advances in computational chemistry have facilitated the virtual screening of such compounds against large databases of biological targets, identifying potential hits that could be further optimized.

One of the most compelling aspects of N-(4-Aminophenyl)cyclopropanesulfonamide is its structural versatility, which allows for modifications at multiple positions. For instance, the sulfonamide group can be further functionalized to introduce additional pharmacological properties. This flexibility has been exploited in several research studies aimed at developing derivatives with improved pharmacokinetic profiles. Notably, modifications such as halogenation or alkylation have been shown to enhance binding interactions with specific enzymes or receptors.

In the realm of medicinal biology, N-(4-Aminophenyl)cyclopropanesulfonamide has been explored for its potential role in modulating inflammatory pathways. The sulfonamide moiety is known to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, the cyclopropane ring has been associated with analgesic effects, making this compound a multifaceted candidate for therapeutic intervention. Preclinical studies have demonstrated promising results in models of inflammation and pain, suggesting that derivatives of this compound could serve as lead candidates for new drug candidates.

The synthesis of N-(4-Aminophenyl)cyclopropanesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the formation of the cyclopropane ring via sigmatropic rearrangements or metal-catalyzed cyclizations, followed by introduction of the sulfonamide group through nucleophilic substitution or condensation reactions. Advances in green chemistry have also influenced these synthetic strategies, promoting methodologies that minimize waste and hazardous byproducts.

The physicochemical properties of N-(4-Aminophenyl)cyclopropanesulfonamide play a crucial role in determining its suitability for pharmaceutical applications. Key parameters such as solubility, melting point, and stability under various conditions are critical factors that influence drug formulation and delivery. Experimental data indicate that this compound exhibits moderate solubility in polar organic solvents but limited solubility in water, which may necessitate formulation strategies to enhance bioavailability.

Recent research has also highlighted the importance of understanding the metabolic fate of N-(4-Aminophenyl)cyclopropanesulfonamide to optimize its therapeutic potential. In vitro studies using liver microsomes have revealed that this compound undergoes biotransformation via cytochrome P450-mediated pathways, leading to the formation of metabolites that may contribute to its overall pharmacological activity or clearance. These findings underscore the need for comprehensive metabolic profiling before advancing into clinical trials.

The future direction of research on N-(4-Aminophenyl)cyclopropanesulfonamide is likely to focus on developing more potent and selective derivatives through structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers aim to identify analogs with improved pharmacokinetic profiles and reduced side effects. Additionally, computational modeling techniques will continue to play a pivotal role in predicting molecular interactions and optimizing lead compounds.

In conclusion, N-(4-Aminophenyl)cyclopropanesulfonamide (CAS No: 1203167-56-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer multiple opportunities for designing molecules with enhanced therapeutic efficacy and safety profiles. As research progresses, this compound is expected to contribute significantly to the development of new treatments for various diseases.